Cas no 2098042-10-3 (Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate
• CAS No: 2098042-10-3
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 5725808
• PubChem ID: 122242805
• Update Time: 2025-10-30

Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• F2167-6676
• Ethyl 3-(thiazol-2-yl)propiolate
• 2098042-10-3
• starbld0047866
• Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate
• EN300-787112
• AKOS040817132

• Inchi： 1S/C8H7NO2S/c1-2-11-8(10)4-3-7-9-5-6-12-7/h5-6H,2H2,1H3
• InChI Key： PVLDLCHIIQOGTE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C#CC(=O)OCC

Computed Properties

• Exact Mass: 181.01974964g/mol
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate

Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate: A Comprehensive Overview

Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate, with the CAS number 2098042-10-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiazole ring with an ethyl propargyl ester group. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatile reactivity and applications in various chemical reactions. The propargyl ester group adds to the compound's reactivity and functional diversity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing thiazole-based polymers with enhanced mechanical and thermal properties. These polymers have shown promise in applications such as high-performance adhesives and lightweight composites for aerospace industries. The compound's ability to undergo controlled polymerization under mild conditions has further cemented its role in materials science.

In addition to its role in polymer chemistry, Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate has garnered attention in medicinal chemistry. Its thiazole ring is structurally similar to several bioactive compounds, suggesting potential pharmacological applications. Recent research has focused on its ability to modulate enzyme activity and interact with cellular receptors. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for drug development.

The synthesis of Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through condensation reactions involving thiourea derivatives and aldehydes or ketones. The subsequent introduction of the propargyl ester group requires careful control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps by employing catalytic systems that enhance reaction efficiency while minimizing side reactions.

From an environmental perspective, Ethyl 3-(1,3-thiazol-2-yl)prop-2-ynoate has been studied for its biodegradability and eco-friendly properties. Recent findings indicate that under specific environmental conditions, such as those found in wastewater treatment systems, the compound undergoes rapid degradation into non-toxic byproducts. This makes it a more sustainable alternative to traditional organic compounds used in industrial processes.

In conclusion, Ethyl 3-(1,3-thiazol-2-yl)prop-2-yonoate stands out as a versatile compound with applications spanning multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing technological and therapeutic innovations.